4-(3-methyl-1H-pyrazol-1-yl)-6-[4-(2-naphthoyl)-1-piperazinyl]pyrimidine

• IUPAC Name: [4-[6-(3-methylpyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]-naphthalen-2-ylmethanone
• InChI: InChI=1S/C23H22N6O/c1-17-8-9-29(26-17)22-15-21(24-16-25-22)27-10-12-28(13-11-27)23(30)20-7-6-18-4-2-3-5-19(18)14-20/h2-9,14-16H,10-13H2,1H3
• InChI Key: POULYDFNXUQQGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)C4=CC5=CC=CC=C5C=C4
• Molecular Formula: C23H22N6O
• Molecular Weight: 398.5 g/mol

Description

4-(3-methyl-1H-pyrazol-1-yl)-6-[4-(2-naphthoyl)-1-piperazinyl]pyrimidine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a member of the pyrimidine family and has been studied extensively for its pharmacological properties.

Scientific Research Applications

Heterocyclic Compound Synthesis and Evaluation

• Functional Alpha 1-Adrenoceptor Antagonists : Research involving arylpiperazines identified as alpha 1-adrenoceptor (AR) subtype-selective antagonists highlights the utility of related compounds in developing treatments for conditions associated with the human lower urinary tract. The study emphasizes the structure-affinity relationships crucial for achieving high selectivity and potency (Elworthy et al., 1997).

• Sonochemical Synthesis of Pyrazolo[1,5-a]pyrimidines : Utilizing ultrasound irradiation, pyrazolo[1,5-a]pyrimidines were synthesized, demonstrating the method's advantages in terms of simplicity, mild conditions, and efficiency. This underscores the compound's role in facilitating rapid and environmentally friendly chemical syntheses (Buriol et al., 2013).

• Antimicrobial and Antifungal Activities : Novel synthetic routes to pyrimidines, pyrazoles, and other heterocyclic compounds using 4-(3-methyl-1H-pyrazol-1-yl)-6-[4-(2-naphthoyl)-1-piperazinyl]pyrimidine as a precursor have been developed, with some compounds showing promising antimicrobial activities. This highlights the potential for these compounds in the development of new antimicrobial agents (El Azab & Khaled, 2015).

• Antienteroviral Agents : Pyrazolo[3,4-d]pyrimidines have been synthesized and evaluated for their antiviral activity, particularly against enteroviruses. This research suggests the potential for developing specific antiviral therapies based on these compounds (Chern et al., 2004).

• Antibacterial Activity : Synthesis of pyrazolo[1,5-a]pyrimidine compounds with antibacterial activity has been reported. The study of their interaction with plasma proteins provides insights into the molecular basis of their antibacterial properties (He et al., 2020).

• Anticancer Activity : The synthesis of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives and their evaluation against human cancer cell lines highlights the therapeutic potential of these compounds in cancer treatment (Mallesha et al., 2012).